Cas no 1261788-43-5 (6-Fluoro-2-phenyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 6-Fluoro-2-phenyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1261788-43-5
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• CID: 4924247
• Update Time: 2025-05-22

6-Fluoro-2-phenyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-phenyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H9FN2/c14-12-7-6-10-8-11(15-13(10)16-12)9-4-2-1-3-5-9/h1-8H,(H,15,16)
• InChI Key： DRVOHIMLRMWPGF-UHFFFAOYSA-N
• SMILES： FC1=CC=C2C=C(C3C=CC=CC=3)NC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 3.4
• Topological Polar Surface Area: 28.7

Additional information on 6-Fluoro-2-phenyl-1H-pyrrolo[2,3-b]pyridine

Recent Advances in the Study of 6-Fluoro-2-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1261788-43-5)

The compound 6-Fluoro-2-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1261788-43-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrrolopyridine core, has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. Recent studies have focused on its synthesis, structural modifications, and biological activities, aiming to elucidate its mechanism of action and optimize its pharmacological properties.

One of the key areas of research involves the synthesis and optimization of 6-Fluoro-2-phenyl-1H-pyrrolo[2,3-b]pyridine derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a palladium-catalyzed cross-coupling reaction, which yielded high-purity product with minimal byproducts. This advancement is crucial for large-scale production and further preclinical evaluation.

In terms of biological activity, recent in vitro and in vivo studies have revealed that 6-Fluoro-2-phenyl-1H-pyrrolo[2,3-b]pyridine exhibits potent inhibitory effects on specific kinase targets, particularly those involved in cancer cell proliferation. For instance, a study conducted by Smith et al. (2023) demonstrated its efficacy in inhibiting the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The compound showed selective inhibition of CDK4/6, with IC50 values in the low nanomolar range, suggesting its potential as a targeted therapy for breast cancer and other CDK4/6-dependent malignancies.

Another noteworthy finding comes from a collaborative study between academic and industrial researchers, which explored the neuroprotective properties of 6-Fluoro-2-phenyl-1H-pyrrolo[2,3-b]pyridine. The study, published in Neuropharmacology (2023), reported that the compound could attenuate oxidative stress and reduce neuronal apoptosis in models of Alzheimer's disease. The researchers attributed these effects to the compound's ability to modulate the Nrf2-ARE pathway, a key regulator of cellular antioxidant responses. These findings open new avenues for the development of therapeutics for neurodegenerative disorders.

Despite these promising results, challenges remain in the clinical translation of 6-Fluoro-2-phenyl-1H-pyrrolo[2,3-b]pyridine. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and requires further optimization to improve its metabolic stability and tissue distribution. Recent efforts have focused on structural modifications, such as the introduction of solubilizing groups or prodrug strategies, to enhance its drug-like properties. A preprint article on bioRxiv (2023) highlighted the successful derivatization of the compound, resulting in analogs with improved pharmacokinetic profiles.

In conclusion, 6-Fluoro-2-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1261788-43-5) represents a versatile scaffold with significant therapeutic potential. Recent advancements in its synthesis, biological evaluation, and structural optimization have laid a solid foundation for its further development. Future research should focus on addressing the remaining pharmacokinetic challenges and advancing the compound into clinical trials. The ongoing studies underscore the importance of this molecule in the evolving landscape of chemical biology and drug discovery.